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Compound of Interest

Compound Name: 4-Benzyloxy-2-(1H)-pyridone

Cat. No.: B1336177 Get Quote

An In-depth Technical Guide to 4-Benzyloxy-2-
(1H)-pyridone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-Benzyloxy-2-(1H)-pyridone, a heterocyclic compound of interest in medicinal

chemistry and organic synthesis. The information presented herein is intended to support

research and development activities by providing key data and experimental methodologies.

Core Chemical and Physical Properties
4-Benzyloxy-2-(1H)-pyridone is a solid, appearing as a yellow to orange to brown powder.[1]

[2][3] Its core structure consists of a pyridone ring substituted with a benzyloxy group at the 4-

position. This substitution influences its electronic properties and reactivity. The 2-pyridone

nucleus is considered a "privileged scaffold" in medicinal chemistry due to its ability to interact

with various biological targets.[4]

A summary of its key quantitative properties is presented in the table below for easy reference

and comparison.
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Property Value Source(s)

Molecular Formula C₁₂H₁₁NO₂ [1][3][5][6][7][8]

Molecular Weight 201.22 g/mol [1][7][8]

Melting Point 199-203 °C [1][2][3][5]

Boiling Point (Predicted) 464.3 ± 45.0 °C [1][2][8]

Density (Predicted) 1.20 ± 0.1 g/cm³ [1][2][8]

pKa (Predicted) 11.09 ± 0.10 [1][2][8]

Appearance
Yellow to orange to brown

powder
[1][2][3]

CAS Number 53937-02-3 [1][3][5][7]

Experimental Protocols
Detailed methodologies for the synthesis and key reactions involving 4-Benzyloxy-2-(1H)-
pyridone are outlined below.

The synthesis of 4-Benzyloxy-2-(1H)-pyridone is commonly achieved from 4-

benzyloxypyridine-N-oxide.[1][2][4] The general procedure is as follows:

Reaction Setup: 4-benzyloxypyridine-N-oxide (e.g., 24.8 g, 123 mmol) is combined with

acetic anhydride (e.g., 150 mL).[1][2]

Reflux: The mixture is heated to reflux and maintained for 1.5 hours.[1][2]

Cooling and Concentration: After the reaction is complete, the system is cooled to room

temperature. The excess acetic anhydride is then removed under reduced pressure.[1][2]

Dissolution and Heating: The resulting residue is dissolved in a solvent mixture of ethyl

acetate (e.g., 150 mL) and methanol (e.g., 10 mL) and stirred at 60 °C for 2 hours.[1][2]

Precipitation and Filtration: Upon cooling to room temperature, a solid precipitates. This

crude product is collected by filtration.[1][2]
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Purification: The crude product is purified by recrystallization from a mixture of methanol and

ethyl acetate to yield pure 4-benzyloxy-2-(1H)-pyridone.[1][2]
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Synthesis Workflow of 4-Benzyloxy-2-(1H)-pyridone

Start: 4-benzyloxypyridine-N-oxide
+ Acetic Anhydride

Heat to reflux for 1.5 hours

Reaction

Cool to room temperature
Concentrate under reduced pressure

Work-up

Dissolve in Ethyl Acetate/Methanol
Stir at 60°C for 2 hours

Cool to room temperature
Filter precipitated solid

Isolation

Recrystallize from
Methanol/Ethyl Acetate

Purification

End: Pure 4-Benzyloxy-2-(1H)-pyridone
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N-Alkylation of 4-Benzyloxy-2-(1H)-pyridone

4-Benzyloxy-2-(1H)-pyridone

N-alkylated
2-pyridone derivative

Alkylation

n-Bu4NI, KOBu-t
Anhydrous conditions

Alkylating Agent
(e.g., Benzyl Halide)

Spectroscopic Characterization Workflow

4-Benzyloxy-2-(1H)-pyridone

NMR Spectroscopy
(¹H and ¹³C)

Analyzes

IR Spectroscopy Mass Spectrometry UV-Vis Spectroscopy

Confirmed Molecular Structure

Provides
C-H framework

Identifies
functional groups

Determines
molecular weight

Shows
electronic transitions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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